molecular formula C19H28N2O4 B3185350 1-(4-carboxyphenylmethyl)-3-ethyl-4-Boc piperazine CAS No. 1131622-97-3

1-(4-carboxyphenylmethyl)-3-ethyl-4-Boc piperazine

Cat. No.: B3185350
CAS No.: 1131622-97-3
M. Wt: 348.4 g/mol
InChI Key: NNEICFKHZYOTGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Piperazine-based compounds are gaining more attention in today’s research as the piperazine nucleus is found in many biologically active compounds . Substitution in the nitrogen atom of piperazine with a suitable fragment containing donor atoms makes it unique for versatile binding possibilities with metal ions .

Mechanism of Action

The mechanism of action of piperazine derivatives is not clearly recognized . More research is needed to understand the specific action mechanisms of “1-(4-carboxyphenylmethyl)-3-ethyl-4-Boc piperazine”.

Safety and Hazards

While specific safety and hazard information for “1-(4-carboxyphenylmethyl)-3-ethyl-4-Boc piperazine” is not available, it’s worth noting that “1-Phenylpiperazine” is toxic, with an oral LD50 in rats of 210 mg/kg .

Properties

CAS No.

1131622-97-3

Molecular Formula

C19H28N2O4

Molecular Weight

348.4 g/mol

IUPAC Name

4-[[3-ethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]methyl]benzoic acid

InChI

InChI=1S/C19H28N2O4/c1-5-16-13-20(10-11-21(16)18(24)25-19(2,3)4)12-14-6-8-15(9-7-14)17(22)23/h6-9,16H,5,10-13H2,1-4H3,(H,22,23)

InChI Key

NNEICFKHZYOTGX-UHFFFAOYSA-N

SMILES

CCC1CN(CCN1C(=O)OC(C)(C)C)CC2=CC=C(C=C2)C(=O)O

Canonical SMILES

CCC1CN(CCN1C(=O)OC(C)(C)C)CC2=CC=C(C=C2)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.